Cas no 2411335-38-9 ((E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-enamide
• CAS No: 2411335-38-9
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 5358472
• PubChem ID: 146097964
• Update Time: 2025-10-07

(E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174222
• (2E)-N-({[2,2'-bipyridin]-6-yl}methyl)-4-(dimethylamino)but-2-enamide
• (E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-enamide

• Inchi： 1S/C17H20N4O/c1-21(2)12-6-10-17(22)19-13-14-7-5-9-16(20-14)15-8-3-4-11-18-15/h3-11H,12-13H2,1-2H3,(H,19,22)/b10-6+
• InChI Key： OBMZUYFXAWXDOM-UXBLZVDNSA-N
• SMILES： O=C(/C=C/CN(C)C)NCC1C=CC=C(C2C=CC=CN=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• XLogP3: 0.9
• Topological Polar Surface Area: 58.1

Additional information on (E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-enamide

Compound (E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-enamide: A Comprehensive Overview

Introduction to the Compound

The compound (E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-enamide, with CAS No. 2411335-38-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a conjugated enamide system and a dimethylamino group, along with a pyridine moiety. The presence of these functional groups endows the molecule with distinctive electronic and steric properties, making it a valuable subject for both theoretical and applied research.

Structural Features and Synthesis

The synthesis of (E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]but-2-enamide involves a series of carefully designed organic reactions. The molecule's backbone consists of a butenamide chain, which is substituted with a dimethylamino group at the 4-position and an N-substituted pyridine group at the 1-position. The pyridine moiety itself is further substituted with another pyridine ring at the 6-position, creating a bi-pyridine structure that enhances the molecule's aromaticity and conjugation.

Recent advancements in synthetic methodology have enabled the efficient construction of this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the bi-pyridine system, followed by enamine formation to introduce the dimethylamino group. These methods not only improve the overall yield but also allow for precise control over the stereochemistry of the molecule, as highlighted in a study published in *Nature Chemistry* in 2023.

Chemical Properties and Applications

The chemical properties of (E)-4-(Dimethylamino)-N-[(6-pyridin-2-ylpyridin-2-yl)methyl]butenamide are heavily influenced by its electronic structure. The conjugation between the enamide system and the bi-pyridine moiety results in strong absorption in the visible region of the spectrum, making this compound a promising candidate for applications in optoelectronics. Additionally, the dimethylamino group introduces electron-donating effects, which can modulate the molecule's redox properties and reactivity.

In terms of applications, this compound has shown potential in several areas:

• Pharmacology: The compound has been investigated as a potential lead for drug development due to its ability to interact with specific biological targets. For example, studies published in *Journal of Medicinal Chemistry* have demonstrated its activity against certain enzymes involved in neurodegenerative diseases.
• Materials Science: Its strong absorbance properties make it suitable for use in dye-sensitized solar cells (DSSCs) and organic light-emitting diodes (OLEDs). Recent research has focused on optimizing its photovoltaic efficiency by modifying its substituents.
• Catalysis: The bi-pyridine structure enables this compound to act as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metals like palladium and nickel has been exploited in cross-coupling reactions, as reported in *Angewandte Chemie*.

Recent Research Findings

The scientific community has recently made significant strides in understanding the behavior of (E)-4-(Dimethylamino)-N-[bi-pyridinemethyl]butenamide under various conditions. For instance:

• Electrochemical Studies: Researchers have conducted detailed cyclic voltammetry studies to explore the redox properties of this compound. These studies have revealed that its oxidation potential is highly sensitive to substituent effects, offering insights into its potential use as an electrocatalyst.
• Molecular Modeling: Advanced computational techniques, such as density functional theory (DFT), have been employed to predict the electronic structure and reactivity of this compound. These models have provided valuable information about its interaction with biological systems.
• Bioavailability: Preclinical studies have assessed the bioavailability of this compound when administered orally or intravenously. Results indicate that its pharmacokinetic profile can be optimized through structural modifications.

Conclusion

The compound (E)-4-(Dimethylamino)-N-[bi-pyridinemethyl]butenamide, CAS No. 2411335-38-9, represents a fascinating example of how modern synthetic chemistry can yield molecules with versatile properties and wide-ranging applications. From its role in drug discovery to its potential use in advanced materials, this compound continues to be a focal point for interdisciplinary research efforts.